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Compound of Interest

Compound Name: 2-(1-Cyclohexenyl)ethylamine

Cat. No.: B057816 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(1-Cyclohexenyl)ethylamine is a versatile primary amine building block utilized in the

synthesis of a variety of complex molecular architectures, most notably in the pharmaceutical

industry. Its unique structure, featuring a cyclohexene ring and a flexible ethylamine side chain,

makes it a valuable precursor for the construction of polycyclic systems. This document

provides detailed application notes and experimental protocols for the use of 2-(1-
cyclohexenyl)ethylamine in the synthesis of key pharmaceutical agents, including the

antitussive dextromethorphan and a class of anti-HIV thiourea derivatives.
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Property Value

CAS Number 3399-73-3

Molecular Formula C₈H₁₅N

Molecular Weight 125.21 g/mol

Appearance Colorless Oil

Boiling Point 53-54 °C at 2.5 mmHg[1]

Density 0.898 g/mL at 25 °C[1]

Refractive Index n20/D 1.4865

Application 1: Synthesis of Dextromethorphan
Intermediate
2-(1-Cyclohexenyl)ethylamine is a crucial starting material for the synthesis of

dextromethorphan, a widely used cough suppressant. The synthesis involves a multi-step

process, beginning with the formation of an amide, followed by a Bischler-Napieralski

cyclization to form an octahydroisoquinoline intermediate, which then undergoes a Grewe

cyclization to yield the morphinan skeleton.

Experimental Workflow: Dextromethorphan Synthesis
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2-(1-Cyclohexenyl)ethylamine

Amide Formation

4-Methoxyphenylacetic acid

N-[2-(1-cyclohexenyl)ethyl]-
4-methoxyphenylacetamide

Bischler-Napieralski
Cyclization

1-(4-Methoxybenzyl)-1,2,3,4,5,6,7,8-
octahydroisoquinoline

Grewe Cyclization

Dextromethorphan Skeleton
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2-(1-Cyclohexenyl)ethylamine

Thiourea Formation

Aryl Isothiocyanate
(e.g., 2-isothiocyanato-5-chloropyridine)

N-[2-(1-cyclohexenyl)ethyl]-N'-
(5-halopyridyl)thiourea

Central Nervous System

Dextromethorphan

NMDA Receptor

Antagonist

Sigma-1 Receptor

Agonist

Cough Reflex Suppression

Inhibition Modulation

 

HIV-1 Virion

Thiourea Derivative

HIV-1 Reverse Transcriptase

Binds to
allosteric site

Viral RNA to DNA Conversion

CatalyzesInhibition

Viral Replication

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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